1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine

• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(3,4-dimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C20H24N2O4S/c1-15-3-5-18(11-16(15)2)27(23,24)22-9-7-21(8-10-22)13-17-4-6-19-20(12-17)26-14-25-19/h3-6,11-12H,7-10,13-14H2,1-2H3
• InChI Key: YSVPZMVVHTURHK-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4)C

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a piperazine derivative that has been found to have several unique properties that make it useful for a variety of research purposes.

Mechanism of Action

The mechanism of action of 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine is not fully understood, but it is believed to involve the modulation of certain receptors in the brain. This compound has been found to bind to certain serotonin receptors, which are involved in a variety of physiological processes.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound has been shown to increase the release of certain neurotransmitters in the brain, including dopamine and serotonin. It has also been found to have a potential role in the treatment of certain diseases, including depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine in lab experiments include its ability to bind to certain receptors in the brain and its potential as a tool for studying the mechanisms of certain diseases. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several future directions for research on 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine. One potential area of research is the development of new drugs based on this compound, which could have potential applications in the treatment of a variety of diseases. Another area of research is the further study of the mechanisms of action of this compound, which could lead to a better understanding of the role of certain receptors in the brain. Additionally, future research could focus on the potential use of this compound as a tool for studying the mechanisms of certain diseases.

Synthesis Methods

The synthesis of 1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine involves the reaction of 1,3-benzodioxole with piperazine in the presence of a catalyst. This reaction results in the formation of the desired compound, which can then be purified and used for further research.

Scientific Research Applications

1-(1,3-Benzodioxol-5-ylmethyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine has been studied extensively for its potential applications in scientific research. This compound has been found to have several unique properties that make it useful for a variety of research purposes, including its ability to bind to certain receptors in the brain and its potential as a tool for studying the mechanisms of certain diseases.